Cas no 19485-03-1 (2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester)

2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester
• 1,3-Butanediol diacrylate
• 1,3-BUTANEDIOL DIACRYLATE, HIGH PURITY, MW 198.22
• 1,3-Butanediol bisacrylate
• 1,3-BUTYLENE GLYCOL DIACRYLATE
• 1,3-butylenediacrylate
• 1,3-BUTYLENEGYLCOLDIACRYLATE
• 1-methyltrimethylene diacrylate
• ACRYLICACID,DIESTERWITH1,3-BUTANEDIOL
• Bisacrylic acid 1,3-butanediyl
• butane-1,3-diyl diacrylate
• SR 212
• Acrylic acid 1-methyltrimethylene ester
• 1,3-Butylene diacrylate
• 1,3-Butanediol diacrylate 98%
• 3-prop-2-enoyloxybutyl prop-2-enoate
• 2-Propenoic acid, 1,1'-(1-methyl-1,3-propanediyl) ester
• FT-0637859
• BP-30072
• J33.792G
• ACRYLIC ACID, 1,3-BUTYLENE GLYCOL DIESTER
• FQMIAEWUVYWVNB-UHFFFAOYSA-N
• butane-1,3-diyl bisprop-2-enoate
• SCHEMBL262349
• 4-(prop-2-enoyloxy)butan-2-yl prop-2-enoate
• NS00020162
• 1,3-BUTANEDIOL, DIACRYLATE
• MFCD00039821
• BIS(PROPENOIC ACID)1-METHYL-1,3-PROPANEDIYL ESTER
• UNII-IW75O1D484
• 2-Propenoic acid, 1-methyl-1,3-propanediyl ester
• Acrylic acid, 1-methyltrimethylene ester
• 19485-03-1
• J-012617
• IW75O1D484
• DTXSID4038845
• AKOS015903114
• Q27280921
• Butane-1,3-diyldiacrylate
• 1,3-Butanediol diacrylate, 98%
• EINECS 243-105-9
• DB-044875
• +Expand

• MDL： MFCD00039821
• InChIKey： FQMIAEWUVYWVNB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O4/c1-4-9(11)13-7-6-8(3)14-10(12)5-2/h4-5,8H,1-2,6-7H2,3H3
• SMILES： C=CC(=O)OCCC(C)OC(=O)C=C

Computed Properties

• Exact Mass: 198.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 198.089
• Heavy Atom Count: 14
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 1.22340
• PSA: 52.60000
• Refractive Index: n20/D 1.45(lit.)
• Boiling Point: 255 ºC
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.03 g/mL at 25 °C(lit.)

2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester Security Information

• Symbol: GHS05 GHS07
• RTECS：AS5250000
• WGK Germany：1
• Safety Term：3.2
• Safety Instruction： 26-36/37/39-45
• Packing Group：III
• Risk Phrases：R21
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 1760
• Hazard Statement： H312-H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Warehouse ventilation and low temperature drying
• PackingGroup：III
• Risk Phrases： 21-34-43
• Signal Word：Danger
• HazardClass：3.2

2-Propenoic acid,1,1'-(1-methyl-1,3-propanediyl) ester Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%